Cas no 2060006-61-1 (3-(2-fluoropyridin-3-yl)phenol)

• Product Name: 3-(2-fluoropyridin-3-yl)phenol
• CAS No: 2060006-61-1
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• MDL: MFCD30476653
• CID: 5193053
• PubChem ID: 125425944
• Update Time: 2025-10-23

3-(2-fluoropyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(2-fluoro-3-pyridinyl)-
• 3-(2-fluoropyridin-3-yl)phenol

• MDL： MFCD30476653
• Inchi： 1S/C11H8FNO/c12-11-10(5-2-6-13-11)8-3-1-4-9(14)7-8/h1-7,14H
• InChI Key： PCWRPRPVNSTIIY-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2=CC=CN=C2F)=C1

Additional information on 3-(2-fluoropyridin-3-yl)phenol

Recent Advances in the Study of 3-(2-Fluoropyridin-3-yl)phenol (CAS: 2060006-61-1) and Its Applications in Chemical Biology and Medicine

3-(2-Fluoropyridin-3-yl)phenol (CAS: 2060006-61-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a fluoropyridine moiety linked to a phenol group, has been explored for its ability to modulate protein-protein interactions and enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(2-fluoropyridin-3-yl)phenol exhibit potent inhibitory effects against several tyrosine kinases, including those implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms and structure-activity relationships (SAR) of these derivatives.

In addition to its kinase inhibitory properties, 3-(2-fluoropyridin-3-yl)phenol has shown promise in the development of antimicrobial agents. A recent preprint on bioRxiv reported that certain analogs of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways.

Another area of active research involves the use of 3-(2-fluoropyridin-3-yl)phenol as a building block for the synthesis of more complex pharmacophores. A 2024 paper in Organic Letters detailed a novel synthetic route that enables the efficient incorporation of this scaffold into diverse chemical libraries. The authors emphasized the scalability of this method, which could facilitate high-throughput screening campaigns aimed at identifying new lead compounds.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-(2-fluoropyridin-3-yl)phenol-based compounds. Issues such as metabolic stability and oral bioavailability are currently being addressed through structural modifications and formulation strategies. Ongoing preclinical studies are expected to provide further insights into the therapeutic potential of this compound class.

In conclusion, 3-(2-fluoropyridin-3-yl)phenol represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications—from kinase inhibition to antimicrobial activity—underscore the importance of continued research into this scaffold. Future directions may include the exploration of its use in combination therapies and the development of targeted delivery systems to enhance its efficacy and reduce off-target effects.